3-fluoro-4-methoxy-N-(4-(2-phenylmorpholino)butyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[4-(2-phenylmorpholin-4-yl)butyl]benzenesulfonamide
• InChI: InChI=1S/C21H27FN2O4S/c1-27-20-10-9-18(15-19(20)22)29(25,26)23-11-5-6-12-24-13-14-28-21(16-24)17-7-3-2-4-8-17/h2-4,7-10,15,21,23H,5-6,11-14,16H2,1H3
• InChI Key: HQOQXERZMYTMQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCCCN2CCOC(C2)C3=CC=CC=C3)F
• Molecular Formula: C21H27FN2O4S
• Molecular Weight: 422.5 g/mol

Description

3-fluoro-4-methoxy-N-(4-(2-phenylmorpholino)butyl)benzenesulfonamide, also known as FMe-TPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Electrophilic Fluorination Reagents

A novel electrophilic fluorinating reagent, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI), demonstrates improved enantioselectivity in the fluorination of silylenol ether, showcasing the potential of such compounds in enhancing the selectivity of chemical reactions (Yasui et al., 2011).

COX-2 Inhibition

Substituted benzenesulfonamide moieties have been synthesized and evaluated for their inhibitory activities on cyclooxygenase enzymes, with specific compounds showing promising selectivity and potency for COX-2 inhibition, which is crucial for developing anti-inflammatory agents (Pal et al., 2003).

Carbonic Anhydrase Inhibition

A series of benzenesulfonamides have been synthesized and tested for their inhibitory effects on carbonic anhydrase enzymes, with certain derivatives displaying strong inhibition and potential for anti-tumor activity (Gul et al., 2016).

Crystal Structure Analysis

Studies on the crystal structures of various benzenesulfonamides reveal insights into their supramolecular architecture, which is crucial for understanding their chemical behavior and potential applications in material science and pharmaceutical development (Rodrigues et al., 2015).